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Compound of Interest

Compound Name: Cyclopropylamine-d5

Cat. No.: B591091 Get Quote

Essential Safety and Handling Guide for
Cyclopropylamine-d5
This document provides crucial safety protocols and logistical information for the handling and

disposal of Cyclopropylamine-d5, tailored for researchers, scientists, and professionals in

drug development. Adherence to these guidelines is paramount to ensure a safe laboratory

environment.

Cyclopropylamine-d5 is a highly flammable and corrosive chemical that can cause severe

skin burns and eye damage.[1][2] It is also harmful if swallowed, inhaled, or absorbed through

the skin.[1][3][4] Specialised personal protective equipment (PPE) and handling procedures are

mandatory to mitigate the associated risks.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative safety and physical data

for Cyclopropylamine, which is chemically analogous to Cyclopropylamine-d5.
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Property Value Source

Molecular Weight 57.09 g/mol [1][5][6][7]

Boiling Point 49 - 50 °C (120 - 122 °F) [1][8]

Flash Point -25 °C (-13 °F) [1]

Density 0.824 g/cm³ [1][8]

Auto-ignition Temperature 275 °C (527 °F) [1]

Oral LD50 (Rat) 445 mg/kg [2]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Cyclopropylamine-d5 is essential to minimize exposure

and prevent accidents.

Engineering Controls and Preparation
Ventilation: Always handle Cyclopropylamine-d5 in a well-ventilated area, preferably within

a certified laboratory fume hood or with mechanical exhaust ventilation.[1]

Ignition Sources: This substance is extremely flammable.[3][4] Ensure that all potential

ignition sources, such as open flames, sparks, and hot surfaces, are strictly prohibited from

the handling area.[1][2] Use explosion-proof electrical equipment.

Emergency Equipment: An emergency eyewash station and safety shower must be readily

accessible in the immediate vicinity of the handling area.

Required Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is mandatory to create a barrier between the researcher and

the hazardous material.[9][10]

Eye and Face Protection: Wear tightly fitting safety goggles and a face shield (minimum 8-

inch).[2][11] Standard safety glasses are not sufficient.
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Hand Protection: Chemical-resistant gloves are required.[2] Given the corrosive nature of

this amine, PVC or rubber gloves are recommended.[3] Always inspect gloves for integrity

before use and employ proper removal techniques to avoid skin contact.[2]

Body Protection: A flame-retardant, chemical-resistant lab coat or a complete protective suit

is necessary.[2] For handling corrosive liquids, trousers or overalls should be worn outside of

boots to prevent spills from entering footwear.[3] A PVC apron can provide an additional

layer of protection.[3]

Respiratory Protection: If there is a risk of inhaling vapors, especially during spills or in

inadequately ventilated areas, a full-face respirator with appropriate cartridges (e.g., type

ABEK) or a self-contained breathing apparatus (SCBA) must be used.[1]

Handling and Storage
Personal Hygiene: Avoid all personal contact, including inhalation and contact with skin and

eyes.[3] Do not eat, drink, or smoke in the handling area. Wash hands thoroughly after

handling.[2]

Container Handling: Keep containers tightly sealed when not in use.[3] Due to the low boiling

point, pressure can build up in sealed containers; vent them periodically and open them

slowly to release any built-up vapors.[3]

Storage Conditions: Store in a cool, dry, and well-ventilated area, away from heat and

ignition sources.[1] The storage area should be designated as a flame-proof area.[3] Store

below 38°C.[3]

Incompatible Materials: Avoid contact with strong oxidizing agents, acids, acid chlorides, acid

anhydrides, and carbon dioxide.[3]

Disposal Plan: Safe Waste Management
Proper disposal of Cyclopropylamine-d5 and its containers is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Characterization
This material is classified as hazardous waste due to its ignitability and corrosivity.[3]
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Waste Collection and Storage
Spill Management: In case of a spill, immediately remove all ignition sources and evacuate

the area.[1][3] Absorb the spill with an inert, non-combustible material (e.g., sand, earth).[1]

Do not use combustible materials like sawdust.

Waste Containers: Collect the absorbed waste and any contaminated materials (e.g., gloves,

absorbent pads) into a suitable, labeled, and tightly sealed container for hazardous waste.[1]

Final Disposal
Professional Disposal: All waste must be handled in accordance with local, state, and federal

regulations.[3] Contact a licensed professional waste disposal service to arrange for the

treatment and disposal of this material.[1]

Treatment Methods: Treatment may involve neutralization with a suitable dilute acid, followed

by incineration in a licensed facility or burial in a designated chemical landfill.[3]

Container Decontamination: Empty containers may still retain hazardous residues and

should be decontaminated before disposal or recycling.[3]

Experimental Workflow and Safety Logic
The following diagram illustrates the logical workflow for the safe handling of

Cyclopropylamine-d5, from initial preparation to final disposal.
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Workflow for Safe Handling of Cyclopropylamine-d5
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Caption: Logical workflow for the safe handling of Cyclopropylamine-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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